Cas no 1249520-90-8 (1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol
• CAS No: 1249520-90-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5914826
• PubChem ID: 62669504
• Update Time: 2025-06-13

1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol
• 1249520-90-8
• EN300-1840673
• AKOS011963549
• CS-0353254
• Cyclopropanol, 1-(1,5-dimethyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C8H12N2O/c1-6-7(5-9-10(6)2)8(11)3-4-8/h5,11H,3-4H2,1-2H3
• InChI Key： MHZPHSQYMVWCNS-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)N(C)N=C2)(O)CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 286.6±25.0 °C(Predicted)
• pka: 14.26±0.20(Predicted)

Additional information on 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol

Professional Introduction to 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol (CAS No. 1249520-90-8)

1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1249520-90-8, belongs to a class of molecules that exhibit promising properties for drug discovery and development. The presence of both a pyrazole and a cyclopropane moiety in its molecular structure imparts distinct chemical and biological characteristics, making it a subject of intense research interest.

The pyrazole ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drug molecules due to its ability to interact with biological targets such as enzymes and receptors. Specifically, the 1,5-dimethyl substitution on the pyrazole ring enhances its stability and bioavailability, making it an attractive scaffold for further derivatization. The cyclopropane group, on the other hand, introduces rigidity to the molecule, which can influence its binding affinity and selectivity. This combination of structural elements makes 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol a compelling candidate for exploring novel therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have shown that the pyrazole-cyclopropane hybrid has the potential to interact with various biological targets, including kinases and other enzyme systems involved in inflammatory pathways. These findings are particularly relevant in the context of developing treatments for chronic inflammatory diseases, where modulating enzyme activity is a key therapeutic strategy.

In addition to its potential as an anti-inflammatory agent, 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol has been investigated for its antimicrobial properties. Preliminary experiments have demonstrated that this compound exhibits activity against certain bacterial strains, suggesting its utility in developing new antibiotics or antimicrobial agents. The unique structural features of this molecule may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiomeric purity. These synthetic approaches not only highlight the versatility of modern organic chemistry but also pave the way for large-scale production of this compound for further research and development.

The pharmacokinetic properties of 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol are also of considerable interest. Studies have indicated that this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulating it into various pharmaceutical dosage forms. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at relevant doses, although further investigations are needed to fully assess its safety profile.

One of the most exciting aspects of research involving 1-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol is its potential as a lead compound for drug discovery programs. By leveraging structure-based drug design principles and high-throughput screening techniques, researchers can rapidly identify derivatives of this molecule that exhibit enhanced potency and selectivity. This approach has already led to several promising candidates entering preclinical development pipelines.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the process of identifying novel bioactive molecules like 1-(1,5-dimethyl-1H-pyrazol-4-y lcyclopropan - 1 - ol). These technologies enable the prediction of molecular properties and biological activities with remarkable accuracy, allowing researchers to prioritize compounds for experimental validation more efficiently than ever before.

In conclusion, 1-(1,5-dimethyl - 1 H - pyrazol - 4 - yl) cyc lopropan - 1 - ol (CAS No. 1249520 - 90 - 8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.